2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride
Overview
Description
“2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride” is a chemical compound . It is a derivative of pyrrolidine, a five-membered ring with a nitrogen atom . The compound also contains a thiophene ring, which is a five-membered ring with a sulfur atom .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrrolidine ring attached to a thiophene ring via a carbon atom . The thiophene ring carries a bromine atom . The compound also includes a hydrochloride group .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride involves the reaction of 3-bromothiophene with pyrrolidine in the presence of a suitable catalyst and subsequent hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-bromothiophene", "pyrrolidine", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-bromothiophene is reacted with pyrrolidine in the presence of a suitable catalyst to form 2-(3-bromothiophen-2-yl)pyrrolidine.", "Step 2: The resulting product is treated with hydrochloric acid to obtain 2-(3-bromothiophen-2-yl)pyrrolidine hydrochloride." ] } | |
CAS No. |
2742656-01-3 |
Molecular Formula |
C8H11BrClNS |
Molecular Weight |
268.6 |
Purity |
95 |
Origin of Product |
United States |
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